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4SC-203 Profile and Known Mechanisms

4SC-203 is a multi-kinase inhibitor investigated for its anti-tumor potential. The table below summarizes its

key characteristics based on early-stage research.

Attribute Description

Primary Mechanism Multi-target kinase inhibitor [1] [2] [3]

Key Targets Flt3 (wild-type and mutants), VEGF-R2, Axl, Alk, Fak, Trk receptors [1] [3]

[4]

Primary Investigated
Indication

Acute Myeloid Leukemia (AML), particularly targeting overexpressed FLT3

and FLT3 mutants (found in ~1/3 of AML patients) [4] [5]

Administration Intravenous [2] [4] [5]

Phase I Outcome Successfully completed in healthy volunteers; reported as safe, well-
tolerated, and with a favorable pharmacokinetic profile [2]

The following diagram illustrates the primary signaling pathways targeted by 4SC-203 and its potential anti-

tumor effects.
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Key Molecular Targets

Cellular & Physiological Effects

4SC-203 Multi-Kinase Inhibitor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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